Cas no 28118-49-2 (2-Naphthalenecarbothioicacid, S-phenyl ester)
28118-49-2 structure
Product Name:2-Naphthalenecarbothioicacid, S-phenyl ester
CAS No:28118-49-2
MF:C17H12OS
MW:264.341583251953
CID:258103
PubChem ID:34152
Update Time:2025-04-19
2-Naphthalenecarbothioicacid, S-phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarbothioicacid, S-phenyl ester
- S-phenyl naphthalene-2-carbothioate
- [2]Thionaphthoesaeure-S-phenylester
- [2]thionaphthoic acid S-phenyl ester
- 2-Naphthalenecarboxylic acid, thio-, S-phenyl ester
- 2-NAPHTHOIC ACID, S-PHENYL ESTER
- AC1L1R1R
- AG-E-90006
- CTK4G0862
- LS-95390
- S-Phenyl 2-naphthalenethiocarboxylate
- S-phenyl naphth-2-carbothioate
- 28118-49-2
- DTXSID80182393
-
- Inchi: 1S/C17H12OS/c18-17(19-16-8-2-1-3-9-16)15-11-10-13-6-4-5-7-14(13)12-15/h1-12H
- InChI Key: OONFEZOOKHKYQL-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C(C1=CC=C2C=CC=CC2=C1)=O
Computed Properties
- Exact Mass: 264.06096
- Monoisotopic Mass: 264.060886
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 42.4
Experimental Properties
- Density: 1.24
- Boiling Point: 413.9°C at 760 mmHg
- Flash Point: 183.8°C
- Refractive Index: 1.699
- PSA: 17.07
2-Naphthalenecarbothioicacid, S-phenyl ester Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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